Cas no 87411-31-2 (4-3-(Trifluoromethyl)phenoxybutanoic Acid)

• Product Name: 4-3-(Trifluoromethyl)phenoxybutanoic Acid
• CAS No: 87411-31-2
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 656567
• PubChem ID: 6501489
• Update Time: 2025-10-19

4-3-(Trifluoromethyl)phenoxybutanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]-
• 4-(3-Trifluoromethyl-phenoxy)-butyric acid
• 87411-31-2
• CS-0313396
• BROOMGSHOWKNNX-UHFFFAOYSA-N
• PS-11104
• 4-(3-(Trifluoromethyl)phenoxy)butanoic acid
• AKOS000100822
• SCHEMBL18286186
• DTXSID80424684
• 4-[3-(trifluoromethyl)phenoxy]butanoic acid
• 4-3-(Trifluoromethyl)phenoxybutanoic Acid

• MDL： MFCD08111620
• Inchi： 1S/C11H11F3O3/c12-11(13,14)8-3-1-4-9(7-8)17-6-2-5-10(15)16/h1,3-4,7H,2,5-6H2,(H,15,16)
• InChI Key： BROOMGSHOWKNNX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)OCCCC(=O)O)(F)F

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

4-3-(Trifluoromethyl)phenoxybutanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-3-(Trifluoromethyl)phenoxybutanoic Acid

Comprehensive Overview of Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]- (CAS No. 87411-31-2)

Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]- (CAS No. 87411-31-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique trifluoromethylphenoxy moiety, is widely studied for its versatile applications and potential benefits in various industries. In this article, we delve into the chemical properties, synthesis methods, applications, and market trends of this intriguing molecule, while also addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular structure of Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]- features a butanoic acid backbone substituted with a 3-(trifluoromethyl)phenoxy group. This structural configuration imparts distinct physicochemical properties, such as enhanced lipophilicity and stability, making it a valuable intermediate in organic synthesis. Researchers often explore its reactivity and compatibility with other functional groups to develop novel derivatives for targeted applications. The presence of the trifluoromethyl group is particularly noteworthy, as it often enhances the biological activity and metabolic stability of compounds, a feature highly sought after in drug discovery.

One of the primary applications of Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]- lies in the pharmaceutical industry. It serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs) for various therapeutic areas, including anti-inflammatory and antimicrobial agents. The compound's ability to modulate biological pathways has sparked interest in its potential use for developing next-generation medications. Additionally, its role in agrochemical formulations, particularly as a precursor for herbicides and fungicides, underscores its importance in sustainable agriculture—a topic of growing global concern amid climate change and food security challenges.

In material science, Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]- is explored for its utility in designing advanced polymers and coatings. The trifluoromethylphenoxy group contributes to the thermal and chemical resistance of these materials, making them suitable for high-performance applications in electronics, aerospace, and automotive industries. With the increasing demand for durable and lightweight materials, this compound is poised to play a pivotal role in innovation.

Market trends indicate a steady rise in the demand for Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]-, driven by its expanding applications and the growing emphasis on sustainable chemical processes. Industry reports highlight its significance in green chemistry initiatives, where researchers aim to minimize environmental impact while maximizing efficiency. This aligns with the broader societal shift toward eco-friendly solutions, a topic frequently searched by professionals and policymakers alike.

Frequently asked questions about Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]- include inquiries about its synthesis scalability, safety profile, and regulatory status. Addressing these concerns, recent studies have demonstrated optimized synthetic routes that improve yield and reduce waste, aligning with green chemistry principles. Regulatory bodies generally classify this compound as safe for research and industrial use when handled under recommended guidelines, further bolstering its appeal.

In conclusion, Butanoic acid, 4-[3-(trifluoromethyl)phenoxy]- (CAS No. 87411-31-2) stands out as a multifaceted compound with significant potential across diverse sectors. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and advanced materials, make it a subject of ongoing research and commercial interest. As industries continue to prioritize innovation and sustainability, this compound is likely to remain at the forefront of scientific and industrial advancements.